Cas no 187960-74-3 (3,5-Bis2-(boc-amino)ethoxy-benzoic acid)

• Product Name: 3,5-Bis2-(boc-amino)ethoxy-benzoic acid
• CAS No: 187960-74-3
• MF: C₂₁H₃₂N₂O₈
• MW: 440.487386703491
• MDL: MFCD04974222
• CID: 137747
• PubChem ID: 11026557
• Update Time: 2025-06-07

3,5-Bis2-(boc-amino)ethoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-bis[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-
• 3,5-Bis[2-(Boc-amino)ethoxy]benzoic acid
• 3,5-bis[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]benzoic acid
• 5-BIS[2-(BOC-AMINO)ETHOXY]BENZOIC ACID
• 3,5-BIS[2-(BOC-AMINO)ETHOXY]-BENZOIC ACID
• C21H32N2O8
• F11711
• 3,5-Bis{2-[(tert-butoxycarbonyl)amino]ethoxy}benzoic acid
• FT-0679786
• DTXSID20452385
• SCHEMBL15705529
• 187960-74-3
• AKOS015836819
• CS-0359674
• MFCD04974222
• 3,5-Bis(2-((tert-butoxycarbonyl)amino)ethoxy)benzoic acid
• 3,5-bis(2-(tert-butoxycarbonylamino)ethoxy)benzoic acid
• 3,5-Bis(2-((tert-butoxycarbonyl)amino)ethoxy)benzoicacid
• Benzoic acid, 3,5-bis[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-
• 3,5-bis({2-[(tert-butoxycarbonyl)amino]ethoxy})benzoic acid
• DB-394167
• 3,5-Bis2-(boc-amino)ethoxy-benzoic acid

• MDL： MFCD04974222
• Inchi： 1S/C21H32N2O8/c1-20(2,3)30-18(26)22-7-9-28-15-11-14(17(24)25)12-16(13-15)29-10-8-23-19(27)31-21(4,5)6/h11-13H,7-10H2,1-6H3,(H,22,26)(H,23,27)(H,24,25)
• InChI Key： HOQVHRMJXLYZNT-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1C=C(C(=O)O)C=C(C=1)OCCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 440.21600
• Monoisotopic Mass: 440.21586598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 132.42000
• LogP: 3.97360

3,5-Bis2-(boc-amino)ethoxy-benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,5-Bis2-(boc-amino)ethoxy-benzoic acid

3,5-Bis[2-(Boc-Amino)ethoxy]Benzoic Acid (CAS 187960-74-3): A Versatile Building Block in Chemical and Pharmaceutical Research

The compound 3,5-Bis[2-(Boc-amino)ethoxy]benzoic acid (CAS No. 187960-74-3) is a structurally complex organic molecule with significant potential in drug discovery and materials science. Its core structure features a benzene ring substituted at the meta and para positions with tert-butoxycarbonyl (Boc)-protected aminoethyl ether groups, while the carboxylic acid functionality at the para position provides a versatile site for conjugation or derivatization. This combination of functional groups enables precise chemical manipulation, making it a valuable intermediate in the synthesis of bioactive compounds.

The introduction of Boc-amino groups confers stability during multi-step syntheses by temporarily blocking reactive amine moieties. Recent advancements in solid-phase peptide synthesis (SPPS) have highlighted this compound's utility as a linker for attaching peptide sequences to solid supports, as demonstrated in a 2023 study published in *Journal of Medicinal Chemistry*. Researchers utilized its bis(ethoxy)benzene scaffold to design bioconjugates targeting protein-protein interactions, leveraging the orthogonal deprotection of Boc groups under mild conditions.

In pharmaceutical applications, this compound serves as an ideal precursor for developing prodrugs with tunable pharmacokinetics. A 2024 investigation in *ACS Medicinal Chemistry Letters* revealed its role in synthesizing analogs of anti-inflammatory agents where the aminoethyl ether moieties were later deprotected to form active amine-containing drugs. The benzene ring's rigidity also enhances molecular recognition properties when incorporated into receptor-binding ligands.

Structural analysis via X-ray crystallography (reported in *CrystEngComm*, 2023) confirmed its planar aromatic core with dihedral angles between substituents optimized for π-stacking interactions—a critical feature for self-assembling nanomaterials. This property has been exploited to create stimuli-responsive hydrogels where the carboxylic acid terminus participates in hydrogen bonding networks that respond to pH changes.

Current research emphasizes its application in click chemistry frameworks due to the accessibility of its reactive sites. A collaborative study between MIT and Novartis (published *Nature Communications*, 2024) demonstrated Cu-free azide-alkyne cycloadditions using derivatives of this compound to create bioorthogonal sensors for real-time tracking of metabolic pathways in live cells.

Synthetic strategies have evolved from traditional Williamson ether synthesis approaches to more efficient methodologies involving microwave-assisted coupling reactions reported in *Green Chemistry* (2023). These advances reduce reaction times by over 60% while maintaining >95% purity levels—a critical factor for large-scale preclinical trials.

Bioavailability studies conducted on related analogs indicate that modifying the bis(ethoxy) substituents can modulate membrane permeability without compromising receptor affinity—a key consideration for orally administered drugs targeting central nervous system disorders as shown in recent work from Stanford University's Drug Delivery Lab.

The compound's unique spectroscopic signatures—particularly its characteristic IR absorption bands at ~1710 cm⁻¹ (carboxylic acid C=O stretch) and ~1100 cm⁻¹ (ether C-O-C vibrations)—facilitate precise analytical characterization during quality control processes. NMR data confirms full substitution at both 3 and 5 positions through distinct signals at δ 4.1–4.5 ppm (ether oxygens) and δ 1.4 ppm (tert-butyl groups).

Ongoing investigations explore its role as a chiral auxiliary component when combined with optically active amino acids, enabling asymmetric synthesis pathways reported in *Organic Letters* (January 2024). Such applications could significantly impact the production efficiency of enantiopure pharmaceuticals required by regulatory guidelines.